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Cat. No.: B1639235 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Defining the Molecule and Clarifying
Nomenclature
[Methyl-d3]nicotine is the deuterated isotopologue of nicotine, a primary alkaloid found in

tobacco plants. In this molecule, the three hydrogen atoms of the N-methyl group on the

pyrrolidine ring are replaced with deuterium, a stable, heavy isotope of hydrogen. This isotopic

substitution, while subtle, provides a powerful tool for analytical and metabolic research.

It is critical to address a point of potential confusion in nomenclature. This guide focuses on the

compound with the formal IUPAC name 3-[1-(methyl-d3)-2-pyrrolidinyl]-pyridine, which is

structurally a derivative of nicotine. While this compound is sometimes marketed under names

like [Methyl-d3]metanicotine (CAS 220088-40-4), it should not be confused with the true

chemical structure of metanicotine, which is an unsaturated chain amine (N-methyl-4-(3-

pyridinyl)-3-butene-1-amine) known for its distinct pharmacological properties as a neuronal

nicotinic agonist.[1][2] The vast majority of technical and commercial data for isotopically

labeled nicotine refers to the deuterated N-methyl pyrrolidine structure. This guide will provide

an in-depth examination of this specific, widely used research compound.

Part 1: Molecular Profile and Chemical Structure
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The fundamental characteristics of [Methyl-d3]nicotine are defined by its precise atomic

composition and three-dimensional structure. The incorporation of three deuterium atoms

results in a predictable mass shift, which is the cornerstone of its utility in mass spectrometry-

based applications.

Chemical Structure of [Methyl-d3]nicotine
The structure consists of a pyridine ring linked to a pyrrolidine ring, with the N-methyl group of

the pyrrolidine ring carrying the deuterium label.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1639235?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

